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Compound of Interest

Compound Name: 4-Formylphenylboronic acid

Cat. No.: B188256 Get Quote

Technical Support Center: 4-
Formylphenylboronic Acid
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the best practices for storing and handling 4-
Formylphenylboronic acid (4-FPBA).

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for 4-Formylphenylboronic acid?

A1: 4-Formylphenylboronic acid should be stored refrigerated at a temperature of 2-8°C.[1]

Q2: What are the consequences of improper storage?

A2: Improper storage can lead to decomposition of the compound. 4-Formylphenylboronic
acid is sensitive to moisture and light.[2] Exposure to higher temperatures can also lead to the

formation of decomposition products.[3] The compound is known to form dimers and cyclic

trimeric anhydrides, which can complicate purification and subsequent reactions.[4]

Q3: How should I handle 4-Formylphenylboronic acid to ensure my safety?

A3: Always handle 4-Formylphenylboronic acid in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of dust.[1] It is crucial to wear appropriate personal
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protective equipment (PPE), including chemical-resistant gloves, safety glasses with side

shields or goggles, and a lab coat.[1][5] Avoid contact with skin and eyes.[1][6]

Q4: What should I do in case of accidental exposure?

A4:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][5] If skin

irritation or a rash occurs, seek medical attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[2][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1][7]

Q5: Is 4-Formylphenylboronic acid compatible with all common laboratory solvents and

reagents?

A5: No. 4-Formylphenylboronic acid is incompatible with strong acids, strong bases, and

oxidizing agents.[2][8] Contact with these substances should be avoided to prevent hazardous

reactions.
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Problem Possible Cause Solution

Inconsistent experimental

results

Degradation of 4-

Formylphenylboronic acid due

to improper storage.

Verify that the compound has

been stored at 2-8°C,

protected from light and

moisture.[1][2] Consider using

a fresh batch of the reagent.

Formation of boronic acid

anhydrides (boroxines).

Phenylboronic acids are prone

to dehydration to form cyclic

anhydrides. This equilibrium

can sometimes be reversed by

dissolving the compound in an

appropriate solvent and

stirring, or by recrystallization.

Difficulty in dissolving the

compound

Low solubility in the chosen

solvent.

4-Formylphenylboronic acid is

slightly soluble in cold water

but dissolves better in hot

water.[4][9] Consider using a

different solvent or gently

warming the mixture.

Unexpected side products in

reaction

Impurities in the 4-

Formylphenylboronic acid.

Assess the purity of the

starting material. If necessary,

purify the compound by

recrystallization. A patented

method suggests dissolving

the crude acid in an aqueous

base at a pH of 8-11 and then

re-precipitating with acid to

achieve high purity.[3]

Quantitative Data Summary
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Parameter Value Reference

Storage Temperature 2 - 8 °C [1]

Melting Point 237-242 °C (lit.) [1][9]

Molecular Weight 149.94 g/mol [4][10]

Appearance
White solid / colorless needles

/ whitish powder
[2][4]

Experimental Protocols
Protocol 1: General Procedure for Purity Assessment by High-Performance Liquid

Chromatography (HPLC)

Note: This is a general guideline. Specific parameters may need to be optimized for your

instrument and specific purity requirements.

Standard Preparation: Accurately weigh a small amount of high-purity 4-
Formylphenylboronic acid standard and dissolve it in a suitable solvent (e.g.,

acetonitrile/water mixture) to a known concentration.

Sample Preparation: Prepare a sample of the 4-Formylphenylboronic acid to be tested at

approximately the same concentration as the standard.

HPLC Conditions (Example):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water (both may contain a small amount of a

modifier like trifluoroacetic acid).

Flow Rate: 1.0 mL/min.

Detection: UV detector at a wavelength where the compound has strong absorbance (e.g.,

254 nm).

Injection Volume: 10 µL.
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Analysis: Inject the standard and sample solutions into the HPLC system. Compare the

retention time of the main peak in the sample chromatogram with that of the standard. The

purity can be estimated by the area percentage of the main peak relative to the total area of

all peaks in the chromatogram. A patent for purifying this compound reports using HPLC to

confirm a purity of 99.6%.[3]
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Workflow for Safe Storage and Handling of 4-Formylphenylboronic Acid

Storage

Handling

Troubleshooting

Store at 2-8°C
Protect from light and moisture

Store under inert gas

Wear appropriate PPE:
- Gloves

- Safety glasses
- Lab coat

Before use

Use in a well-ventilated area
(e.g., chemical fume hood)

Inconsistent Results

If issues arise

Verify proper storage

Use fresh reagent
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Caption: A workflow diagram illustrating the key steps for the safe storage and handling of 4-
Formylphenylboronic acid.

Potential Decomposition Pathways

4-Formylphenylboronic Acid

Dimers and Cyclic Trimeric Anhydrides

Dehydration

Other Decomposition Products

Moisture Heat / Light

Click to download full resolution via product page

Caption: A diagram showing the potential decomposition pathways of 4-Formylphenylboronic
acid when exposed to moisture, heat, or light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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